(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid

• IUPAC Name: (2S)-5,5-difluoro-2,3,3-trimethylpentanoic acid
• InChI: InChI=1S/C8H14F2O2/c1-5(7(11)12)8(2,3)4-6(9)10/h5-6H,4H2,1-3H3,(H,11,12)/t5-/m1/s1
• InChI Key: KMNWEMFYJFRBEJ-RXMQYKEDSA-N
• Canonical SMILES: CC(C(=O)O)C(C)(C)CC(F)F
• Isomeric SMILES: C[C@H](C(=O)O)C(C)(C)CC(F)F
• Molecular Formula: C8H14F2O2
• Molecular Weight: 180.19 g/mol

Description

(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid, also known as DFTRP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DFTRP is a chiral molecule that has two enantiomers, (S)-DFTRP and (R)-DFTRP. In

Mechanism of Action

The mechanism of action of (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid is not fully understood. However, it has been suggested that (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid inhibits the activity of enzymes involved in fatty acid synthesis. Fatty acid synthesis is a crucial metabolic process that is overactive in cancer cells. Inhibition of this process can lead to the death of cancer cells. (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid has also been shown to inhibit the growth of certain bacteria.
Biochemical and Physiological Effects:
(S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of fatty acid synthase, which can lead to the death of cancer cells. (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid has also been shown to inhibit the growth of certain bacteria. In addition, (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid has been shown to have anti-inflammatory properties. It has been suggested that (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid may have potential applications in the treatment of cancer, bacterial infections, and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid in lab experiments is its ability to inhibit the activity of fatty acid synthase, which is a target for cancer therapy. (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid has also been shown to have antibacterial and anti-inflammatory properties, which make it a potential candidate for the treatment of bacterial infections and inflammatory diseases. However, the synthesis of (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid is a complex process that requires expertise in organic chemistry. In addition, the mechanism of action of (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid is not fully understood, which limits its potential applications.

Future Directions

There are several future directions for the research on (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid. One direction is to explore its potential applications in the treatment of cancer. (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid has been shown to inhibit the activity of fatty acid synthase, which is overactive in cancer cells. Therefore, it may have potential as a cancer therapy. Another direction is to explore its potential applications as an antibacterial and anti-inflammatory agent. (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid has been shown to have these properties, which make it a potential candidate for the treatment of bacterial infections and inflammatory diseases. Finally, there is a need for further research to understand the mechanism of action of (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid, which will help in the development of new applications for this compound.

Synthesis Methods

(S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the use of reagents such as sodium hydride, lithium aluminum hydride, and tert-butyl hypochlorite. The final product is obtained through column chromatography and recrystallization. The synthesis of (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

(S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid has been studied for its potential applications in various fields. It has been explored as a building block for the synthesis of pharmaceuticals, agrochemicals, and materials science. (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid has been used to synthesize inhibitors of fatty acid synthase, which is a target for cancer therapy. It has also been used to synthesize herbicides and insecticides. In materials science, (S)-(2S)-5,5-Difluoro-2,3,3-trimethylpentanoic acid has been used to synthesize polymers with unique properties.